Disperse Red 104 Disperse Red 104
Brand Name: Vulcanchem
CAS No.: 12223-55-1
VCID: VC0225849
InChI:
SMILES:
Molecular Formula: N4Si3
Molecular Weight: 0

Disperse Red 104

CAS No.: 12223-55-1

Cat. No.: VC0225849

Molecular Formula: N4Si3

Molecular Weight: 0

* For research use only. Not for human or veterinary use.

Disperse Red 104 - 12223-55-1

Specification

CAS No. 12223-55-1
Molecular Formula N4Si3
Molecular Weight 0

Introduction

Chemical Properties and Structure

Molecular Structure

Disperse Red 104 features an anthraquinone-based molecular structure . Anthraquinone-based dyes are characterized by their fused ring system with two carbonyl groups typically in the 9,10 positions of the central ring. This structural configuration contributes to the dye's characteristic color properties and substantivity toward synthetic fibers.

Physical Properties

Disperse Red 104 exhibits a blue-ray red color appearance . Like other disperse dyes, it likely possesses limited water solubility but can be dispersed in water with the help of dispersing agents. This physical characteristic allows it to form stable dispersions during the dyeing process.

Manufacturing Methods

For comparative context, other disperse dyes like those examined in search result undergo synthesis routes involving diazotization and coupling reactions for azo-based structures, though these methods would differ from those used for anthraquinone-based dyes like Disperse Red 104.

Applications and Uses

Textile Applications

Disperse Red 104 is primarily used in dyeing synthetic fibers including:

  • Acetate fiber ("vinegar fiber")

  • Triacetate fiber ("three vinegar fiber")

  • Polyester fibers

The dye's application in these hydrophobic synthetic materials aligns with the general purpose of disperse dyes, which are designed to penetrate and color synthetic polymers that lack ionic binding sites.

Performance Characteristics

Fastness Properties

The performance of Disperse Red 104 has been evaluated according to industry standards and shows the following fastness properties:

StandardIroning FastnessLight FastnessPerspiration FastnessWashing Fastness
Fading-35-65
Stain--55
AATCC----

This data indicates that Disperse Red 104 exhibits excellent washing and perspiration fastness (ratings of 5-6 on relevant scales), and good light fastness (rating of 3) . These properties make it suitable for applications where resistance to environmental and usage conditions is required.

Comparison with Other Disperse Dyes

When comparing the performance characteristics of Disperse Red 104 with other disperse dyes, it demonstrates competitive fastness properties. For context, many disperse dyes exhibit varying levels of fastness depending on their chemical structure and application conditions. While the search results don't provide direct comparative data, the fastness ratings suggest Disperse Red 104 performs well against standard industry requirements.

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